2-(3-ethoxyphenyl)-9-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione

• IUPAC Name: 2-(3-ethoxyphenyl)-9-methyl-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C20H18N2O2S/c1-3-23-15-9-5-8-14(10-15)18-21-19-16(20(25)22-18)11-13-7-4-6-12(2)17(13)24-19/h4-10H,3,11H2,1-2H3,(H,21,22,25)
• InChI Key: PNUPTLORZHCUEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NC(=S)C3=C(N2)OC4=C(C=CC=C4C3)C
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

The compound “2-(3-ethoxyphenyl)-9-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione” is a derivative of thieno[2,3-d]pyrimidine. Thieno[2,3-d]pyrimidines are known for their various chemical and biological applications. They have been found to have antimicrobial and antifungal, analgesic and anti-inflammatory, anticancer, antioxidant, and other types of pharmacological activity.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines can be achieved through several methods. One method involves the use of substituted pyrimidine-4-carboxylic acid derivatives in the construction of the thiophene ring. Another method involves the use of 2-nitrothiophenes as the starting compounds for the preparation of esters of target acids by reducing their 1-N-oxides with phosphorus trichloride.

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidines can be analyzed using various spectroscopic techniques. For example, steady-state absorption and emission spectra can be combined with transient absorption spectroscopy and CASPT2 calculations to delineate the electronic relaxation mechanisms of both pyrimidine derivatives in aqueous and acetonitrile solutions.

Chemical Reactions Analysis

Thieno[2,3-d]pyrimidines can undergo various chemical reactions. For instance, it has been demonstrated that thieno[2,3-d]pyrimidin-4(3H)-thione efficiently populates the long-lived and reactive triplet state generating singlet oxygen with a quantum yield of about 80% independent of solvent.

Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[2,3-d]pyrimidines can be analyzed using various techniques. For example, the yield, melting point, and IR spectrum of the compound can be determined.

Scientific Research Applications

Antioxidant Properties

• Pyrimidines, including AKOS001867497, have been investigated for their antioxidant effects. .

Anti-Inflammatory Activity

• AKOS001867497 displays anti-inflammatory properties. It inhibits key inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, and nuclear factor κB. .

Antibacterial and Antiviral Potential

• Pyrimidines, including AKOS001867497, have been explored for their antibacterial and antiviral activities. .

Antifungal Effects

• Some pyrimidines exhibit antifungal properties. .

Antituberculosis Applications

• Pyrimidines have been investigated as potential antituberculosis agents. .

Cancer Research

• While not explicitly mentioned in the literature, pyrimidines often play a role in cancer research. .

Mechanism of Action

Thieno[2,3-d]pyrimidines have been found to have various mechanisms of action. For example, they have been found to inhibit the lipid kinase PI3K, which is involved in cancer progression. By inhibiting PI3K, these compounds can control cell survival and growth, angiogenesis, and inhibit apoptosis through various pathways.

Future Directions

Thieno[2,3-d]pyrimidines have potential for further development due to their various pharmacological activities. Future research could focus on optimizing these compounds to serve as new chemical entities for discovering new anticancer agents. Additionally, further studies could investigate the potential of these compounds in other therapeutic areas.